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Compound of Interest

Compound Name: Silver carbonate

Cat. No.: B8813609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the core properties, synthesis, and

reactivity of silver carbonate (Ag₂CO₃), a versatile inorganic compound with significant

applications in organic synthesis and materials science. This document is intended to serve as

a technical resource for professionals in research and development.

Core Physicochemical Properties
Silver carbonate is a yellow, odorless solid that is sensitive to light.[1][2] Freshly prepared

silver carbonate is colorless but quickly turns yellow.[1] Over time and with exposure to light, it

can become dark purple or dark gray.[2][3] It is poorly soluble in water and most organic

solvents.[1][3]

Quantitative Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8813609?utm_src=pdf-interest
https://www.benchchem.com/product/b8813609?utm_src=pdf-body
https://www.benchchem.com/product/b8813609?utm_src=pdf-body
https://en.wikipedia.org/wiki/Silver_carbonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5118836.htm
https://www.benchchem.com/product/b8813609?utm_src=pdf-body
https://en.wikipedia.org/wiki/Silver_carbonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5118836.htm
https://www.sciencemadness.org/smwiki/index.php/Silver_carbonate
https://en.wikipedia.org/wiki/Silver_carbonate
https://www.sciencemadness.org/smwiki/index.php/Silver_carbonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8813609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 534-16-7 [4]

Molecular Formula Ag₂CO₃ [1]

Molecular Weight 275.75 g/mol [5]

Appearance
Yellow to greenish-yellow

powder/chunks
[1][2][6]

Density 6.08 g/mL at 25 °C [2][6]

Melting Point 218 °C (decomposes) [1][4]

Decomposition Temperature
Starts to decompose from 120

°C
[1][4]

Solubility in Water
0.031 g/L at 15 °C0.032 g/L at

25 °C0.5 g/L at 100 °C
[1][3]

Solubility Product (Ksp) 8.46 x 10⁻¹² [1]

Solubility in other solvents

Insoluble in ethanol, liquid

ammonia, acetates, and

acetone.

[1]

Magnetic Susceptibility (χ) -80.9·10⁻⁶ cm³/mol [1]

Crystal Structure
Silver carbonate typically exists in a monoclinic crystal structure at room temperature (lt-

Ag₂CO₃).[7][8] Upon heating, it can undergo phase transitions to two high-temperature

modifications: a β-phase (hexagonal) and an α-phase (hexagonal).[7][8] The decomposition to

silver oxide occurs from the α-phase.[7]

Room Temperature (lt-Ag₂CO₃) Crystal System: Monoclinic, Space group P2₁/m[7][8]
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Silver carbonate is typically prepared through a precipitation reaction by combining aqueous

solutions of a soluble carbonate salt, such as sodium carbonate, with a silver nitrate solution.[1]

[3][4]

A common method for the laboratory-scale synthesis of silver carbonate involves the following

steps:[2][9]

Preparation of Solutions:

Dissolve 53 g of sodium carbonate in 600 mL of deionized water.

Dissolve 172 g of silver nitrate in 2 L of deionized water. A slight excess of silver nitrate is

used.[2][9]

Precipitation:

Slowly add the sodium carbonate solution to the silver nitrate solution over approximately

10 minutes with vigorous stirring using a mechanical stirrer.[2][9]

The reaction should be carried out in a dark room or with minimal light exposure to prevent

the photosensitive silver carbonate from decomposing.[2]

Isolation and Drying:

Filter the resulting precipitate (silver carbonate).

Wash the collected solid with a small amount of acetone to aid in drying.[2][9]

Air-dry the final product.
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Synthesis of Silver Carbonate.

Reactivity and Decomposition
Silver carbonate is a stable compound under normal conditions but is sensitive to light.[2] It is

incompatible with acids and reducing agents.[2][10]

Decomposition: Upon heating, silver carbonate decomposes to silver oxide and carbon

dioxide, which is then further decomposed to elemental silver and oxygen at higher

temperatures.[1][11] The overall decomposition reaction is: Ag₂CO₃ → 2Ag + CO₂ + ½O₂[11]

The decomposition process proceeds through the formation of silver oxide:[1]

Ag₂CO₃ → Ag₂O + CO₂

2Ag₂O → 4Ag + O₂
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Thermal Decomposition Pathway of Silver Carbonate.

Reaction with Acids: Silver carbonate reacts with acids to form the corresponding silver salt,

water, and carbon dioxide.[3][12] For instance, with nitric acid, it forms silver nitrate:[13]

Ag₂CO₃ + 2HNO₃ → 2AgNO₃ + H₂O + CO₂

Reaction with Ammonia: It reacts with ammonia to form the diamminesilver(I) complex

([Ag(NH₃)₂]⁺).[1] This reaction can potentially lead to the formation of explosive silver nitride.[4]

Applications in Organic Synthesis
Silver carbonate is a valuable reagent in organic chemistry, primarily as a mild oxidizing

agent.[2]

Fétizon Oxidation: Silver carbonate on celite is known as the Fétizon's reagent and is used

for the oxidation of primary alcohols to aldehydes and secondary alcohols to ketones.[1][4]

Koenigs-Knorr Glycosylation: It is employed as a promoter in the Koenigs-Knorr reaction for

the synthesis of glycosides.[2]

Other Applications: It also serves as a base in Wittig reactions and in the conversion of alkyl

bromides to alcohols.[4]
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Industrial Applications
The primary industrial use of silver carbonate is in the production of silver powder for

microelectronics.[1][4] This is achieved by reducing silver carbonate with formaldehyde:[1]

Ag₂CO₃ + CH₂O → 2Ag + 2CO₂ + H₂

Safety and Handling
Silver carbonate is classified as a hazardous substance. It can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[5][14]

Recommended Handling Procedures
Personal Protective Equipment: Wear appropriate protective gloves, clothing, eye protection,

and face protection.[10][15]

Ventilation: Ensure adequate ventilation to avoid dust formation and inhalation.[5]

Storage: Store in a cool, dry, and well-ventilated place, away from light, acids, and strong

oxidizing agents.[6][10] Keep containers tightly closed.[5]

First Aid Measures
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[5][14]

Skin Contact: Wash off with soap and plenty of water.[5]

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen.[10]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice.[14]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by

the supplier.[5][10][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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